2-{[4-(4-bromophenyl)-5-(pyridin-4-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(2-ethoxyphenyl)acetamide

Specification

• CAS No.: 477331-53-6
• Molecular Formula: C23H20BrN5O2S
• Molecular Weight: 510.4 g/mol
• IUPAC Name: 2-[[4-(4-bromophenyl)-5-pyridin-4-yl-1,2,4-triazol-3-yl]sulfanyl]-N-(2-ethoxyphenyl)acetamide
• Standard InChI: InChI=1S/C23H20BrN5O2S/c1-2-31-20-6-4-3-5-19(20)26-21(30)15-32-23-28-27-22(16-11-13-25-14-12-16)29(23)18-9-7-17(24)8-10-18/h3-14H,2,15H2,1H3,(H,26,30)
• Standard InChI Key: AMZWHFCJKHBHHO-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1NC(=O)CSC2=NN=C(N2C3=CC=C(C=C3)Br)C4=CC=NC=C4

Introduction

Structural and Chemical Identity

Molecular Architecture

The compound’s structure integrates three primary components:

• A 1,2,4-triazole ring substituted at position 3 with a sulfanyl (-S-) group.

• A 4-(4-bromophenyl) group at position 4 of the triazole, contributing hydrophobic and electron-deficient characteristics.

• A pyridin-4-yl substituent at position 5, enhancing hydrogen-bonding potential and aromatic stacking interactions.

• An N-(2-ethoxyphenyl)acetamide side chain linked via the sulfanyl group, introducing steric bulk and polarity gradients.

The molecular formula C23H20BrN5O2S (MW: 510.4 g/mol) reflects its heteroatom-rich composition, with a bromine atom and ethoxy group contributing to distinct electronic profiles.

Table 1: Key Structural Descriptors

Property	Value
SMILES	CCOc1ccccc1NC(=O)CSc1nnc(n1c1ccc(cc1)Br)c1ccncc1
InChIKey	ROCSGYCCNJPLFI-UHFFFAOYSA-N
Predicted Collision Cross Section (Ų)	195.5 ([M+H]+)

Synthesis and Reactivity

Synthetic Pathways

The synthesis of this compound follows a multi-step protocol typical of triazole derivatives:

• Formation of the triazole core: Cyclocondensation of thiosemicarbazide derivatives with appropriate carbonyl precursors under acidic or basic conditions.

• Introduction of the sulfanyl-acetamide moiety: Nucleophilic substitution reactions between pre-formed triazole-thiol intermediates and chloroacetamide derivatives.

• Functional group modifications: Sequential bromination and ethoxylation steps to install the 4-bromophenyl and 2-ethoxyphenyl groups, respectively.

Critical challenges include optimizing regioselectivity during triazole ring formation and minimizing side reactions during thiol-acetamide coupling. Yield improvements often require careful control of reaction temperatures and catalysts such as potassium carbonate or triethylamine.

Physicochemical Properties

Solubility and Stability

Preliminary computational models predict moderate lipophilicity (logP ≈ 3.2), suggesting preferential solubility in polar aprotic solvents like dimethyl sulfoxide (DMSO). The ethoxy group enhances water solubility relative to purely aromatic analogs, though the bromophenyl moiety counterbalances this effect. Stability studies indicate susceptibility to photodegradation, necessitating storage in amber vials under inert atmospheres.

Table 2: Predicted Physicochemical Parameters

Parameter	Value	Method/Source
Molecular Weight	510.4 g/mol	VulcanChem
Topological Polar Surface Area	108 Ų	PubChem
Hydrogen Bond Donors	2	PubChem
Hydrogen Bond Acceptors	6	PubChem

Comparative Analysis with Structural Analogs

Table 3: Structurally Related Compounds and Their Features

Compound Name (CAS)	Key Modifications	Biological Activity
N-(2-methoxyphenyl)-2-{[4-methyl-5-(pyridin-3-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide	Methoxy vs. ethoxy; pyridin-3-yl	Enhanced CYP inhibition
2-{[5-(pyridin-2-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(4-fluorophenyl)acetamide	Fluorophenyl substitution	Improved blood-brain barrier penetration
2-[[4-(4-bromophenyl)-5-pyridin-4-yl-1,2,4-triazol-3-yl]sulfanyl]-N-(4-fluorophenyl)acetamide (477330-26-0)	Fluorophenyl vs. ethoxyphenyl	Potentiated tubulin binding

Applications and Industrial Relevance

Drug Discovery

This compound’s structural versatility makes it a valuable scaffold for:

• Kinase inhibitor development: Targeting EGFR or VEGFR2 due to triazole’s affinity for ATP-binding pockets.

• Antiparasitic agents: Leveraging sulfanyl groups for disruption of protozoan redox systems.

• Radiopharmaceuticals: Bromine-76/77 isotopes for PET/SPECT imaging probes.

Material Science

The conjugated triazole-pyridine system shows promise in organic electronics, particularly as electron-transport layers in OLEDs, though this application remains theoretical for the current compound.